Cas no 1935129-77-3 (1-(propan-2-yl)cyclooctane-1-carbaldehyde)

• Product Name: 1-(propan-2-yl)cyclooctane-1-carbaldehyde
• CAS No: 1935129-77-3
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6279864
• PubChem ID: 131026676
• Update Time: 2025-10-30

1-(propan-2-yl)cyclooctane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)cyclooctane-1-carbaldehyde
• 1935129-77-3
• EN300-1619439

• Inchi： 1S/C12H22O/c1-11(2)12(10-13)8-6-4-3-5-7-9-12/h10-11H,3-9H2,1-2H3
• InChI Key： FUXOGPABTOHNSY-UHFFFAOYSA-N
• SMILES： O=CC1(C(C)C)CCCCCCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(propan-2-yl)cyclooctane-1-carbaldehyde

Introduction to 1-(propan-2-yl)cyclooctane-1-carbaldehyde (CAS No. 1935129-77-3)

1-(propan-2-yl)cyclooctane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1935129-77-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclooctane backbone substituted with an aldehyde group and an isopropyl side chain, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development.

The compound's structure consists of a cycloalkane ring, which is a common motif in natural products and pharmaceuticals, providing stability and specific spatial arrangements for biological interactions. The presence of the aldehyde functional group (CHO) at the terminal position of the cyclooctane ring enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the isopropyl group (CH₃CH(CH₃)−) introduces steric and electronic effects that can influence the molecule's interactions with biological targets.

Recent advancements in chemical biology have highlighted the importance of cycloalkane derivatives in medicinal chemistry. These compounds often exhibit favorable pharmacokinetic properties, such as improved solubility and reduced metabolic clearance, making them attractive candidates for drug design. The specific configuration of 1-(propan-2-yl)cyclooctane-1-carbaldehyde has been explored in several studies for its potential role in modulating biological pathways.

In particular, the aldehyde group in 1-(propan-2-yl)cyclooctane-1-carbaldehyde serves as a versatile handle for further functionalization. It can undergo condensation reactions with amines to form Schiff bases, or participate in oxidation reactions to yield carboxylic acids. These transformations are crucial in synthesizing more complex molecules, such as peptidomimetics and heterocyclic compounds, which are often investigated for their therapeutic potential.

One of the most promising applications of 1-(propan-2-yl)cyclooctane-1-carbaldehyde lies in its use as a building block for drug discovery. Researchers have leveraged its scaffold to develop novel inhibitors targeting various enzymes and receptors involved in diseases like cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its utility in generating derivatives that interact with protein kinase inhibitors, which are critical in cancer therapy.

The synthesis of 1-(propan-2-yl)cyclooctane-1-carbaldehyde typically involves multi-step organic reactions, starting from commercially available precursors such as cyclooctene or cyclooctanone. The introduction of the isopropyl group can be achieved through alkylation reactions, while the aldehyde functionality is often formed via oxidation of primary alcohols or reduction of ketones. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production.

From a computational chemistry perspective, 1-(propan-2-yl)cyclooctane-1-carbaldehyde has been subjected to molecular modeling studies to predict its binding affinity and interaction modes with biological targets. These simulations have provided insights into how structural modifications can enhance its pharmacological activity. For example, computational analysis has suggested that optimizing the spatial orientation of the isopropyl group could improve binding interactions with specific proteins.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. Its unique structural features make it a candidate for developing novel polymers or specialty chemicals with tailored properties. Furthermore, its stability under various conditions makes it suitable for industrial processes where chemical integrity is paramount.

In conclusion, 1-(propan-2-yl)cyclooctane-1-carbaldehyde (CAS No. 1935129-77-3) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its structural features, reactivity patterns, and synthetic accessibility position it as a valuable asset in both academic research and industrial development. As our understanding of chemical biology advances, the role of such compounds in drug discovery and material science is expected to grow even further.